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Compound of Interest

Compound Name: Neuropathiazol

Cat. No.: B1678229 Get Quote

Introduction

Neuropathiazol is a cell-permeable thiazole compound recognized as a potent and selective

inducer of neuronal differentiation.[1] It is particularly noted for its ability to guide adult

hippocampal neural progenitor cells (HCN) towards a mature neuronal phenotype, while

concurrently suppressing astrogliogenesis.[1][2] Recent studies have also highlighted its

potential in cancer therapy, where it has been shown to inhibit the proliferation of

neuroblastoma cells and promote their differentiation, partly through the upregulation of

Paternally Expressed Gene 5 (PEG5).[3]

Given its application in sensitive biological systems, the accurate and consistent preparation of

Neuropathiazol stock solutions is critical for reproducible experimental outcomes. These

application notes provide a detailed protocol for the preparation, storage, and use of

Neuropathiazol stock solutions for research purposes.

Chemical and Physical Properties
Neuropathiazol is a solid, typically white, compound with the following properties:
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Property Value References

CAS Number 880090-88-0

Molecular Formula C₁₉H₁₈N₂O₂S

Molecular Weight 338.42 g/mol

Appearance White solid

Purity
≥96% to ≥98% (Varies by

supplier)

Solubility
Neuropathiazol exhibits solubility in common laboratory organic solvents. Dimethyl sulfoxide

(DMSO) is the most frequently recommended solvent for preparing high-concentration stock

solutions.

Solvent
Maximum Reported
Concentration

References

DMSO 100 mM

Ethanol 20 mM

Note: When preparing for cell culture applications, it is crucial to consider the final

concentration of the solvent in the culture medium, as high concentrations of DMSO can be

toxic to cells.

Experimental Protocol: Preparing a 100 mM Stock
Solution in DMSO
This protocol describes the preparation of a 100 mM stock solution of Neuropathiazol in
DMSO, a common concentration for laboratory use.

Materials:

Neuropathiazol powder
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Anhydrous, sterile-grade Dimethyl Sulfoxide (DMSO)

Sterile, amber or opaque microcentrifuge tubes or cryovials

Calibrated analytical balance

Sterile pipette tips

Optional: 0.22 µm syringe filter (for sterile applications)

Equipment:

Chemical fume hood

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure:

Pre-calculation: Before starting, calculate the required volume of DMSO. To prepare a 100

mM (0.1 M) stock solution, use the following formula:

Volume of DMSO (L) = [Mass of Neuropathiazol (g)] / [338.42 ( g/mol ) * 0.1 (mol/L)]

Example: For 5 mg of Neuropathiazol: Volume of DMSO (µL) = [0.005 g / (338.42 g/mol *

0.1 mol/L)] * 1,000,000 µL/L ≈ 147.7 µL

Safety First: Perform all steps involving solid Neuropathiazol and DMSO inside a chemical

fume hood. Wear appropriate PPE.

Weighing: Carefully weigh the desired amount of Neuropathiazol powder (e.g., 5 mg) and

place it into a sterile vial.

Solubilization: Using a calibrated micropipette, add the calculated volume of DMSO (e.g.,

147.7 µL) to the vial containing the Neuropathiazol powder.
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Dissolution: Tightly cap the vial and vortex the solution until the Neuropathiazol powder is

completely dissolved. The solution should be clear and free of particulates.

Sterilization (Optional): For applications requiring sterile conditions, such as cell culture, the

stock solution can be sterilized by passing it through a 0.22 µm syringe filter into a new

sterile vial. This step should be performed in a sterile environment (e.g., a biological safety

cabinet).

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile, light-protected vials (e.g., amber

tubes).

Storage and Stability
Proper storage is essential to maintain the integrity and activity of Neuropathiazol.

Form Storage Condition Duration References

Solid Powder Dry, dark, at -20°C
Long-term (months to

years)

Dry, dark, at 0-4°C
Short-term (days to

weeks)

Stock Solution
Aliquoted, protected

from light, at -20°C
Up to 6 months

Note: Some suppliers recommend storing stock solutions for up to one month. It is always best

to consult the manufacturer's specific data sheet. Prepare fresh solutions on the day of use if

possible.

Application Protocol: Dilution to a Working
Concentration
This protocol details the dilution of the 100 mM stock solution to a final working concentration

of 10 µM for use in a typical cell culture experiment.

Procedure:
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Thawing: Thaw a single aliquot of the 100 mM Neuropathiazol stock solution at room

temperature. Equilibrate to room temperature and ensure the solution is precipitate-free

before use.

Intermediate Dilution (Optional but Recommended): To improve accuracy, perform a serial

dilution. For example, first dilute the 100 mM stock 1:100 to create a 1 mM intermediate

solution.

Add 2 µL of the 100 mM stock to 198 µL of sterile cell culture medium or PBS.

Final Dilution: Add the intermediate or stock solution to the final volume of cell culture

medium to achieve the desired 10 µM concentration.

Using a 1 mM intermediate solution (1:100 dilution): Add 10 µL of the 1 mM solution for

every 1 mL of final culture volume.

Using the 100 mM stock solution (1:10,000 dilution): Add 1 µL of the 100 mM stock for

every 10 mL of final culture volume.

Mixing: Gently mix the culture medium containing Neuropathiazol before adding it to the

cells.

Visualizations
Experimental Workflow
The following diagram illustrates the standard procedure for preparing a Neuropathiazol stock

solution.
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Experimental workflow for preparing Neuropathiazol stock solution.
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Proposed Signaling Pathway
This diagram outlines the recently proposed mechanism of action for Neuropathiazol in the

context of neuroblastoma treatment.

Neuropathiazol Upregulates PEG5 Promotes Neuronal
Differentiation

Suppresses
Tumor Growth

Click to download full resolution via product page

Neuropathiazol's proposed mechanism in neuroblastoma cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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